Cas no 1301167-89-4 (JNJ-42259152 F-18)

• Product Name: JNJ-42259152 F-18
• CAS No: 1301167-89-4
• CID: 2854865
• Update Time: 2025-06-26

JNJ-42259152 F-18 Chemical and Physical Properties

Names and Identifiers

• JNJ-42259152 F-18

Additional information on JNJ-42259152 F-18

Professional Introduction to Compound CAS No. 1301167-89-4 and Product Name: JNJ-42259152 F-18

The compound with the chemical identifier CAS No. 1301167-89-4 and the product name JNJ-42259152 F-18 represent significant advancements in the field of pharmaceutical chemistry and molecular imaging. These substances have garnered considerable attention due to their unique structural properties and potential applications in both therapeutic and diagnostic domains. This introduction aims to provide a comprehensive overview of these compounds, emphasizing their chemical characteristics, recent research findings, and future prospects.

CAS No. 1301167-89-4 is a molecular entity that has been extensively studied for its pharmacological properties. The compound belongs to a class of molecules that exhibit high selectivity and affinity for specific biological targets, making it a promising candidate for drug development. Its chemical structure, characterized by a complex arrangement of functional groups, contributes to its potent biological activity. Recent studies have highlighted its role in modulating cellular signaling pathways, which are critical in various diseases, including cancer and neurodegenerative disorders.

The product JNJ-42259152 F-18 is a radiolabeled derivative of CAS No. 1301167-89-4, designed for use in positron emission tomography (PET) imaging. The incorporation of the fluorine-18 isotope allows for non-invasive visualization of biological processes at the molecular level. This innovation has opened new avenues in diagnostic medicine, enabling clinicians to detect and monitor diseases with unprecedented precision. The combination of high-resolution imaging with targeted molecular probes has revolutionized the field of medical diagnostics.

Recent research has demonstrated the efficacy of JNJ-42259152 F-18 in preclinical studies, where it has shown remarkable accuracy in identifying tumor markers and assessing disease progression. The compound's ability to bind specifically to target receptors on cancer cells has made it a valuable tool for early detection and treatment monitoring. Furthermore, its stability under PET imaging conditions ensures reliable results, enhancing the diagnostic value of this technology.

In addition to its diagnostic applications, CAS No. 1301167-89-4 has been explored for its therapeutic potential. Studies have indicated that this compound can inhibit the growth of malignant cells by interfering with key enzymatic pathways involved in tumor proliferation. The mechanism of action involves selective binding to overexpressed receptors on cancer cells, leading to apoptosis or cell cycle arrest. These findings have laid the groundwork for developing novel therapeutic strategies that leverage the unique properties of this compound.

The development of JNJ-42259152 F-18 as a PET tracer has also contributed to advancements in personalized medicine. By providing detailed insights into disease progression at the molecular level, this technology enables clinicians to tailor treatment plans to individual patients' needs. This approach has the potential to improve patient outcomes by optimizing drug dosages and minimizing side effects.

The synthesis and radiolabeling of JNJ-42259152 F-18 represent a significant achievement in pharmaceutical chemistry. The process involves meticulous optimization to ensure high yield and purity while maintaining the stability of the fluorine-18 isotope. Advances in synthetic methodologies have enabled researchers to produce large quantities of this compound with minimal waste, making it more accessible for clinical use.

Future research directions for CAS No. 1301167-89-4 and JNJ-42259152 F-18 include exploring their potential in treating other diseases beyond cancer. Preliminary studies have suggested that these compounds may also be effective against neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. By targeting specific pathological markers associated with these conditions, researchers hope to develop new therapeutic interventions that slow disease progression and improve patients' quality of life.

The integration of molecular imaging technologies like PET with targeted therapeutics holds immense promise for revolutionizing healthcare. JNJ-42259152 F-18, as a representative example, demonstrates how advances in chemistry and biology can lead to innovative diagnostic tools that enhance patient care. As research continues to uncover new applications for these compounds, their impact on medical science is expected to grow exponentially.

In conclusion, CAS No. 1301167-89-4 and its radiolabeled derivative JNJ-42259152 F-18 are groundbreaking substances with far-reaching implications in pharmaceuticals and medical diagnostics. Their unique properties have enabled significant advancements in understanding disease mechanisms and developing targeted treatments. As research progresses, these compounds are poised to play an increasingly vital role in improving patient outcomes across various medical disciplines.